1-(4-bromo-2-chlorophenyl)-4-(chloromethyl)-1H-1,2,3-triazole

• IUPAC Name: 1-(4-bromo-2-chlorophenyl)-4-(chloromethyl)triazole
• InChI: InChI=1S/C9H6BrCl2N3/c10-6-1-2-9(8(12)3-6)15-5-7(4-11)13-14-15/h1-3,5H,4H2
• InChI Key: MKDNNBKABMQIKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)N2C=C(N=N2)CCl
• Molecular Formula: C9H6BrCl2N3
• Molecular Weight: 306.97 g/mol

Description

The compound “1-(4-bromo-2-chlorophenyl)-4-(chloromethyl)-1H-1,2,3-triazole” is a triazole derivative. Triazoles are a group of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The compound contains a triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms. It also has a phenyl ring which is substituted with bromine and chlorine atoms.

Chemical Reactions Analysis

Triazoles can participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can undergo N-alkylation and N-arylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of electronegative atoms like nitrogen, bromine, and chlorine in the compound could increase its polarity.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many triazole derivatives exhibit biological activity by interacting with enzymes or receptors in cells.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. Proper safety measures should be taken while handling any chemical compound.

Future Directions

Triazoles are a focus of research due to their wide range of biological activities. Future research may explore new synthetic methods, novel derivatives, and new biological targets.